![molecular formula C14H19N5OS B7465595 N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide](/img/structure/B7465595.png)
N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide
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Overview
Description
N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide, also known as DMPT, is a sulfur-containing compound that has been extensively studied in recent years due to its potential applications in various fields of research. DMPT is a synthetic analog of methionine, an essential amino acid that plays a crucial role in protein synthesis and metabolism.
Mechanism of Action
N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide acts as a methionine analog and is metabolized in the body to produce methionine and other sulfur-containing compounds. Methionine is an essential amino acid that is required for protein synthesis and metabolism. This compound supplementation can increase the availability of methionine in the body, leading to improved protein synthesis and metabolism. This compound has also been shown to activate the mTOR signaling pathway, which plays a crucial role in cell growth and proliferation.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects in animals and plants. In animals, this compound supplementation can improve feed efficiency, growth performance, and immune function. This compound has also been shown to increase the concentration of methionine and other sulfur-containing compounds in the blood and tissues of animals. In plants, this compound can increase the activity of antioxidant enzymes, improve photosynthesis, and enhance the uptake of nutrients such as nitrogen and phosphorus.
Advantages and Limitations for Lab Experiments
N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide has several advantages as a research tool, including its ability to improve protein synthesis and metabolism, activate the mTOR signaling pathway, and enhance the growth and immunity of animals and plants. However, this compound supplementation can also lead to changes in the expression of genes and proteins, which can complicate data interpretation. Additionally, the optimal dosage and duration of this compound supplementation may vary depending on the species, age, and health status of the animals or plants being studied.
Future Directions
There are several potential future directions for research on N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide. One area of research is the development of novel this compound analogs with improved efficacy and safety profiles. Another area of research is the elucidation of the molecular mechanisms underlying the effects of this compound on protein synthesis, metabolism, and cell growth. Additionally, further studies are needed to determine the optimal dosage and duration of this compound supplementation in different species and under different conditions. Finally, the potential applications of this compound in human health and disease should be explored further.
Synthesis Methods
N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide is synthesized by reacting 2,4-dimethylphenyl isothiocyanate with 1-isopropyl-5-methyl-1H-tetrazole-5-thiol in the presence of a base such as triethylamine. The reaction yields this compound as a white crystalline powder with a melting point of 103-105°C.
Scientific Research Applications
N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide has been extensively studied for its potential applications in various fields of research, including animal nutrition, aquaculture, and plant growth regulation. In animal nutrition, this compound has been shown to improve feed efficiency and growth performance in pigs, chickens, and fish. In aquaculture, this compound has been used as a feed additive to enhance the growth and immunity of fish and shrimp. In plant growth regulation, this compound has been shown to increase the yield and quality of crops such as rice, wheat, and soybean.
properties
IUPAC Name |
N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N5OS/c1-9(2)19-14(16-17-18-19)21-8-13(20)15-12-6-5-10(3)7-11(12)4/h5-7,9H,8H2,1-4H3,(H,15,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVPQWYARYHYXSK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)CSC2=NN=NN2C(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.